molecular formula C11H14N2O B151495 1-(2-Hydroxyethyl)-5,6-dimethylbenzimidazole CAS No. 134295-89-9

1-(2-Hydroxyethyl)-5,6-dimethylbenzimidazole

Cat. No.: B151495
CAS No.: 134295-89-9
M. Wt: 190.24 g/mol
InChI Key: PEWXZZXSQIRFCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Hydroxyethyl)-5,6-dimethylbenzimidazole, also known as this compound, is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

134295-89-9

Molecular Formula

C11H14N2O

Molecular Weight

190.24 g/mol

IUPAC Name

2-(5,6-dimethylbenzimidazol-1-yl)ethanol

InChI

InChI=1S/C11H14N2O/c1-8-5-10-11(6-9(8)2)13(3-4-14)7-12-10/h5-7,14H,3-4H2,1-2H3

InChI Key

PEWXZZXSQIRFCS-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C=C1C)N(C=N2)CCO

Canonical SMILES

CC1=CC2=C(C=C1C)N(C=N2)CCO

Synonyms

1H-Benzimidazole-1-ethanol,5,6-dimethyl-(9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1.46 g amount of 5,6-dimethylbenzimidazole was dissolved in 50 ml of dry N,N-dimethylformamide, 0.96 g of NaH was added to the solution, and the mixture was stirred in an ice-water bath for 30 minutes. Then to the mixture was added dropwise 5 ml of ethylene chloride, the mixture was stirred at room temperature for 15 hours, and the reaction was further carried out for 24 hours while adding 0.78 g of NaH. The reaction was stopped by an addition of 50 ml of water, and the obtained reaction mixture was washed with n-hexane, diluted with water, adjusted to a pH of 2.5 with HCl, and then applied to an ion exchange column (Dowex 50 (hydrogen ion form)). An elution was effected successively with water, 30% ethanol, and ammoniacal 30% ethanol, and the fractions eluted with ammoniacal 30% ethanol were concentrated to dryness under a reduced pressure to give crude 1-(2-hydroxy-ethyl)-5,6-dimethylbenzimidazole. The conversion to this compound from 5,6-dimethylbenzimidazole was found to be 75% by an assay according to thin layer chromatography.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0.96 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.78 g
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
reactant
Reaction Step Five

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